Acemetacin-d4
Acemetacin-d4
Brand Name:
Vulcanchem
CAS No.:
1196151-16-2
VCID:
VC0021573
InChI:
InChI=1S/C21H18ClNO6/c1-12-16(10-20(26)29-11-19(24)25)17-9-15(28-2)7-8-18(17)23(12)21(27)13-3-5-14(22)6-4-13/h3-9H,10-11H2,1-2H3,(H,24,25)/i3D,4D,5D,6D
SMILES:
CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OCC(=O)O
Molecular Formula:
C21H18ClNO6
Molecular Weight:
419.85
Acemetacin-d4
CAS No.: 1196151-16-2
Cat. No.: VC0021573
Molecular Formula: C21H18ClNO6
Molecular Weight: 419.85
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1196151-16-2 |
|---|---|
| Molecular Formula | C21H18ClNO6 |
| Molecular Weight | 419.85 |
| IUPAC Name | 2-[2-[1-(4-chloro-2,3,5,6-tetradeuteriobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxyacetic acid |
| Standard InChI | InChI=1S/C21H18ClNO6/c1-12-16(10-20(26)29-11-19(24)25)17-9-15(28-2)7-8-18(17)23(12)21(27)13-3-5-14(22)6-4-13/h3-9H,10-11H2,1-2H3,(H,24,25)/i3D,4D,5D,6D |
| Standard InChI Key | FSQKKOOTNAMONP-LNFUJOGGSA-N |
| SMILES | CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)OCC(=O)O |
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